15α-Acetoxy-gestodene
15α-Acetoxy-gestodene
Brand Name:
Vulcanchem
CAS No.:
267650-77-1
VCID:
VC0058101
InChI:
InChI=1S/C23H30O4/c1-4-22-11-10-18-17-9-7-16(25)12-15(17)6-8-19(18)21(22)20(27-14(3)24)13-23(22,26)5-2/h2,12,17-21,26H,4,6-11,13H2,1,3H3/t17-,18+,19+,20-,21+,22-,23-/m0/s1
SMILES:
Molecular Formula:
C23H30O4
Molecular Weight:
370.5 g/mol
15α-Acetoxy-gestodene
CAS No.: 267650-77-1
Cat. No.: VC0058101
Molecular Formula: C23H30O4
Molecular Weight: 370.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 267650-77-1 |
|---|---|
| Molecular Formula | C23H30O4 |
| Molecular Weight | 370.5 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,15S,17R)-13-ethyl-17-ethynyl-17-hydroxy-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-15-yl] acetate |
| Standard InChI | InChI=1S/C23H30O4/c1-4-22-11-10-18-17-9-7-16(25)12-15(17)6-8-19(18)21(22)20(27-14(3)24)13-23(22,26)5-2/h2,12,17-21,26H,4,6-11,13H2,1,3H3/t17-,18+,19+,20-,21+,22-,23-/m0/s1 |
| Standard InChI Key | GZSAUEDPTSFXCG-GXYAOEHPSA-N |
| Isomeric SMILES | CC[C@]12CC[C@H]3[C@H]([C@@H]1[C@H](C[C@]2(C#C)O)OC(=O)C)CCC4=CC(=O)CC[C@H]34 |
| Canonical SMILES | CCC12CCC3C(C1C(CC2(C#C)O)OC(=O)C)CCC4=CC(=O)CCC34 |
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